Cas no 935269-26-4 (3-Oxoisoindoline-4-carboxamide)

• Product Name: 3-Oxoisoindoline-4-carboxamide
• CAS No: 935269-26-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD13177837
• CID: 1040480
• PubChem ID: 44579957
• Update Time: 2025-11-02

3-Oxoisoindoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Oxoisoindoline-4-carboxamide
• 3-oxo-1,2-dihydroisoindole-4-carboxamide
• 3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid amide
• SCHEMBL1859905
• CS-0366076
• 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxamide
• LTNBJPASIMOEQG-UHFFFAOYSA-N
• AKOS016006377
• CHEMBL505167
• BDBM50264616
• F17800
• DTXSID40659556
• AMY426
• 1H-Isoindole-4-carboxamide, 2,3-dihydro-3-oxo-
• 935269-26-4
• A859749
• DB-346432
• 2,3-Dihydro-3-oxo-1H-isoindole-4-carboxamide

• MDL： MFCD13177837
• Inchi： 1S/C9H8N2O2/c10-8(12)6-3-1-2-5-4-11-9(13)7(5)6/h1-3H,4H2,(H2,10,12)(H,11,13)
• InChI Key： LTNBJPASIMOEQG-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N)=O)=CC=CC=2CN1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-Oxoisoindoline-4-carboxamide

Comprehensive Guide to 3-Oxoisoindoline-4-carboxamide (CAS No. 935269-26-4): Properties, Applications, and Market Insights

3-Oxoisoindoline-4-carboxamide (CAS No. 935269-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule, characterized by its isoindoline backbone and carboxamide functional group, serves as a key intermediate in the synthesis of bioactive compounds. Its unique structural features make it valuable for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 3-Oxoisoindoline-4-carboxamide derivatives aligns with current trends in targeted drug design and small-molecule therapeutics. Researchers are particularly focused on its potential applications in neurological disorders and metabolic diseases, areas that dominate recent scientific literature and patent filings. The compound's molecular scaffold offers excellent opportunities for structural modifications, making it a versatile building block in medicinal chemistry.

From a chemical perspective, 3-Oxoisoindoline-4-carboxamide exhibits interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular structure features both hydrogen bond donor and acceptor sites, which contribute to its interactions with biological targets. These characteristics have made it a subject of numerous structure-activity relationship (SAR) studies in recent years.

The synthesis of 3-Oxoisoindoline-4-carboxamide typically involves multi-step organic transformations starting from phthalic anhydride derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Recent publications have highlighted innovative catalytic systems that improve the yield and purity of this valuable intermediate.

In the pharmaceutical sector, 935269-26-4 has emerged as a crucial intermediate for developing protein kinase inhibitors. This application aligns with current market demands for targeted cancer therapies and anti-inflammatory drugs. Several clinical candidates featuring the 3-Oxoisoindoline core have entered phase trials, demonstrating the scaffold's therapeutic potential.

The analytical characterization of 3-Oxoisoindoline-4-carboxamide employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets stringent quality standards required for pharmaceutical applications. Recent advancements in analytical technology have enabled more precise determination of its polymorphic forms, an important consideration in drug formulation.

Market analysis indicates steady growth in demand for 3-Oxoisoindoline-4-carboxamide and related derivatives. The compound's CAS number 935269-26-4 appears frequently in chemical procurement databases, reflecting its importance in research and development. Current pricing trends suggest moderate fluctuations based on raw material availability and regional production capacities.

From a regulatory standpoint, 3-Oxoisoindoline-4-carboxamide is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations when planning large-scale synthesis or commercial applications. Proper handling procedures should always be followed, including the use of personal protective equipment in laboratory settings.

The future outlook for 935269-26-4 appears promising, with several patent applications filed in recent years covering novel synthetic methods and therapeutic applications. The compound's versatility positions it well for emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing segments in drug discovery.

For researchers seeking 3-Oxoisoindoline-4-carboxamide suppliers, it's advisable to verify certificates of analysis and request detailed technical specifications. Reputable manufacturers typically provide comprehensive documentation including HPLC purity data, residual solvent analysis, and stability information. These quality indicators are particularly important for pharmaceutical-grade material.

In conclusion, 3-Oxoisoindoline-4-carboxamide (CAS No. 935269-26-4) represents an important structural motif in modern medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new potential uses. As the pharmaceutical industry evolves toward more targeted therapies, the demand for specialized intermediates like this compound is expected to grow correspondingly.